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Compound of Interest

Compound Name: 1-Acetylpiperazine

Cat. No.: B087704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1-acetylpiperazine
as a versatile reagent in the multi-step synthesis of bioactive molecules. Detailed protocols for

key transformations and data on representative synthetic routes are presented to facilitate its

application in drug discovery and development.

Introduction to 1-Acetylpiperazine in Organic
Synthesis
1-Acetylpiperazine is a valuable building block in medicinal chemistry, primarily serving as a

protected piperazine mono-substituted at one nitrogen atom. This allows for selective

functionalization at the second nitrogen, making it a key intermediate in the synthesis of a wide

range of pharmaceuticals. Its applications span the development of anticancer agents,

acetylcholinesterase (AChE) inhibitors for the treatment of Alzheimer's disease, and

antipsychotic drugs. The acetyl group can be readily removed under acidic or basic conditions,

revealing a secondary amine for further derivatization.

Application in the Synthesis of PARP Inhibitors:
Olaparib
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1-Acetylpiperazine derivatives are crucial intermediates in the synthesis of Poly(ADP-ribose)

polymerase (PARP) inhibitors, a class of targeted anticancer drugs. A prominent example is

Olaparib, used in the treatment of certain types of ovarian, breast, and prostate cancers.

Multi-Step Synthesis of Olaparib Intermediate
A key intermediate in several reported syntheses of Olaparib is a piperazine derivative acylated

with a cyclopropanecarbonyl group. The synthesis of this intermediate can be achieved through

a multi-step process starting from piperazine, with 1-acetylpiperazine serving as a mono-

protected precursor to introduce functionality selectively.

Experimental Workflow for Olaparib Intermediate Synthesis
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Step 1: Acetylation

Step 2: N-Arylation (Buchwald-Hartwig)

Step 3: Deprotection

Step 4: Acylation

Piperazine

1-Acetylpiperazine

Acetic Anhydride

1-Acetylpiperazine

N-Aryl-1-acetylpiperazine

Pd Catalyst, Base

Aryl Halide

N-Aryl-1-acetylpiperazine

N-Arylpiperazine

Acid/Base

N-Arylpiperazine

Olaparib Intermediate

Cyclopropanecarbonyl chloride
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[https://www.benchchem.com/product/b087704#1-acetylpiperazine-as-a-reagent-in-multi-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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